Cas no 2171782-92-4 (3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol)

• Product Name: 3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol
• CAS No: 2171782-92-4
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 6128346
• PubChem ID: 165591731
• Update Time: 2025-06-13

3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol
• 2171782-92-4
• EN300-1624500

• Inchi： 1S/C12H24N2O/c1-9(2)7-12(15)5-6-14(8-11(12)13)10-3-4-10/h9-11,15H,3-8,13H2,1-2H3
• InChI Key： DIFJYYMEGFJUEJ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)C)CCN(CC1N)C1CC1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol

Comprehensive Analysis of 3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol (CAS No. 2171782-92-4): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, 3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol (CAS No. 2171782-92-4) has emerged as a compound of significant interest. This structurally unique molecule combines a piperidine core with cyclopropyl and isobutyl substituents, offering versatile applications in drug discovery and material science. Researchers are increasingly focusing on its potential as a bioactive scaffold, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

The molecular structure of CAS 2171782-92-4 features a 4-hydroxypiperidine backbone with strategic substitutions that enhance its hydrogen bonding capacity and stereochemical complexity. Recent studies highlight its role as a chiral building block in asymmetric synthesis, addressing growing demand for enantioselective pharmaceuticals. The compound's logP value and polar surface area suggest favorable blood-brain barrier permeability, making it relevant to contemporary research on neurodegenerative disease therapeutics.

From a synthetic chemistry perspective, 3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol presents interesting challenges and opportunities. The cyclopropyl group introduces significant ring strain, while the tertiary alcohol at position 4 creates opportunities for selective derivatization. Current literature emphasizes its utility in constructing sp3-rich fragments – a key focus area in modern fragment-based drug design (FBDD) approaches that prioritize three-dimensional molecular complexity.

The pharmaceutical industry shows particular interest in this compound's potential as a precursor to kinase inhibitors and GPCR ligands. Its structural features align with current trends toward allosteric modulator development, where such constrained heterocycles often demonstrate improved target selectivity compared to flat aromatic systems. Several patent applications have referenced derivatives of CAS 2171782-92-4 in contexts ranging from pain management to cognitive enhancement therapeutics.

Analytical characterization of 3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's stereocenters necessitate careful optical rotation measurements, while its amine-alcohol functionality requires specific derivatization strategies for accurate quantification. These analytical challenges reflect broader industry needs for complex molecule characterization methods.

In material science applications, derivatives of CAS 2171782-92-4 have shown promise as ligands for catalytic systems and components of supramolecular assemblies. The hydrogen bond donor/acceptor pattern in this molecule makes it particularly interesting for designing molecular recognition elements, aligning with current research into smart materials and self-assembling systems.

Recent computational studies have explored the conformational preferences and electronic properties of 3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol, using density functional theory (DFT) calculations. These investigations reveal how the cyclopropyl strain influences the piperidine chair conformation and provide insights into potential bioisosteric relationships with other nitrogen-containing heterocycles.

Safety and handling considerations for CAS 2171782-92-4 follow standard protocols for amino-alcohol compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during laboratory handling. Storage typically requires controlled temperature conditions in airtight containers to prevent moisture absorption and oxidative degradation.

The commercial availability of 3-amino-1-cyclopropyl-4-(2-methylpropyl)piperidin-4-ol has expanded significantly in recent years, with multiple suppliers offering both racemic and enantiopure forms. Current market trends show increasing demand for custom synthetic routes and scale-up processes for this compound, reflecting its growing importance in medicinal chemistry programs worldwide.

Future research directions for CAS 2171782-92-4 derivatives may explore their potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's structural rigidity and vectorial functionality make it particularly suitable for designing bifunctional molecules – a hot topic in contemporary drug discovery circles.